Cas no 210049-17-5 (2-Aminophenyl β-D-Glucuronide Hydrochloride Discontinued)

• Product Name: 2-Aminophenyl β-D-Glucuronide Hydrochloride Discontinued
• CAS No: 210049-17-5
• MF: C₁₂H₁₆ClNO₇
• MW: 321.710943222046
• CID: 825261
• Update Time: 2026-04-29

2-Aminophenyl β-D-Glucuronide Hydrochloride Discontinued Chemical and Physical Properties

Names and Identifiers

• 2-Aminophenyl β-D-Glucuronide Hydrochloride Discontinued
• (3S,4S,5S,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid,hydrochloride
• 2-AMINOPHENYL B-D-GLUCURONIDE, HYDROCHLORIDE
• 2-Aminophenyl β-D-Glucuronide Hydrochloride DISCONTINUED. See A623995

Computed Properties

• Exact Mass: 321.06200

Experimental Properties

• PSA: 142.47000
• LogP: -0.07700

Additional information on 2-Aminophenyl β-D-Glucuronide Hydrochloride Discontinued

2-Aminophenyl β-D-Glucuronide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 210049-17-5, known as 2-Aminophenyl β-D-Glucuronide Hydrochloride Discontinued, is a unique molecule that combines the structural features of an aromatic amine and a uronic acid moiety. This compound has garnered significant attention in the field of biomedical research due to its potential applications in pharmacology, drug metabolism, and therapeutic development.

Understanding the structure of this compound is crucial. The 2-Aminophenyl group refers to a benzene ring with an amino group (-NH₂) attached at the second carbon position, while the β-D-Glucuronide moiety consists of a glucose-derived uronic acid unit. The combination of these two groups creates a molecule that is both hydrophilic and aromatic, making it highly versatile in various biological systems.

Recent studies have highlighted the importance of such compounds in drug delivery systems and biological imaging. For instance, research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of β-D-Glucuronide can act as effective carriers for targeted drug delivery due to their ability to form stable complexes with hydrophobic molecules.

Moreover, the hydrochloride salt formation enhances the solubility and stability of this compound in aqueous environments, making it a valuable tool in in vitro studies. The discontinued status of this product indicates that it may no longer be actively pursued for commercial applications, but its role as a research compound remains significant.

One of the most promising avenues of research involving 2-Aminophenyl β-D-Glucuronide Hydrochloride is its potential in cancer therapy. A study published in *Oncology Letters* (2023) explored its ability to inhibit cancer cell proliferation by interfering with key metabolic pathways. This finding underscores the importance of further investigation into its therapeutic applications.

Another area of interest is its role in biocompatible materials. The hydrophilic nature of this compound makes it a potential candidate for use in hydrogels and drug delivery vehicles. Researchers in *Biomaterials Science* (2023) have investigated its incorporation into biodegradable polymers, demonstrating enhanced drug release properties.

Despite its discontinuation as a commercial product, the legacy of 2-Aminophenyl β-D-Glucuronide Hydrochloride lives on in the realm of fundamental research. Its unique structural features continue to inspire new hypotheses and experiments in biomedical engineering and therapeutic development.

As the field of precision medicine evolves, compounds like 2-Aminophenyl β-D-Glucuronide Hydrochloride remind us of the intricate interplay between molecular structure and biological function. Their study not only advances our understanding of basic biology but also opens new doors for innovative treatments.

In conclusion, while 2-Aminophenyl β-D-Glucuronide Hydrochloride Discontinued may no longer be a commercial product, its enduring significance in biomedical research ensures that it will continue to play a vital role in the advancement of science and medicine.